Cas no 2172053-04-0 (1-(3-Hydroxyoxolan-3-yl)propan-2-one)

• Product Name: 1-(3-Hydroxyoxolan-3-yl)propan-2-one
• CAS No: 2172053-04-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5567334
• PubChem ID: 165594372
• Update Time: 2025-06-08

1-(3-Hydroxyoxolan-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyoxolan-3-yl)propan-2-one
• 2172053-04-0
• EN300-1622922
• 1-(3-Hydroxyoxolan-3-yl)propan-2-one

• Inchi： 1S/C7H12O3/c1-6(8)4-7(9)2-3-10-5-7/h9H,2-5H2,1H3
• InChI Key： LTWFPKKXHBNLMF-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C)=O)(C1)O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3-Hydroxyoxolan-3-yl)propan-2-one

Introduction to 1-(3-Hydroxyoxolan-3-yl)propan-2-one (CAS No. 2172053-04-0)

1-(3-Hydroxyoxolan-3-yl)propan-2-one, also known by its CAS number 2172053-04-0, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a hydroxy group and a ketone functional group, making it a valuable candidate for the development of novel therapeutic agents.

The molecular formula of 1-(3-Hydroxyoxolan-3-yl)propan-2-one is C₇H₁₂O₃, and its molecular weight is approximately 144.16 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of chemical reactions and biological assays.

In the context of pharmaceutical research, 1-(3-Hydroxyoxolan-3-yl)propan-2-one has been investigated for its potential as a precursor or intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and metabolic conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 1-(3-Hydroxyoxolan-3-yl)propan-2-one exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases.

The biological activity of 1-(3-Hydroxyoxolan-3-yl)propan-2-one is attributed to its ability to modulate specific cellular pathways. Research has shown that this compound can interact with key enzymes involved in signal transduction and metabolic processes. For example, it has been found to inhibit the activity of certain kinases, which are crucial for the regulation of cell growth and survival. This property makes it an attractive target for drug discovery efforts aimed at developing novel therapies for cancer and other proliferative disorders.

Beyond its pharmaceutical applications, 1-(3-Hydroxyoxolan-3-yl)propan-2-one has also been explored for its potential use in materials science and chemical synthesis. Its unique structural features enable it to serve as a building block for the creation of advanced materials with tailored properties. For instance, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability.

In terms of safety and handling, 1-(3-Hydroxyoxolan-3-yl)propan-2-one should be managed with care to ensure compliance with standard laboratory practices. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound to minimize the risk of exposure.

The synthesis of 1-(3-Hydroxyoxolan-3-yl)propan-2-one can be achieved through various methods, including catalytic hydrogenation and aldol condensation reactions. A recent study published in the Tetrahedron Letters described an efficient one-pot synthesis route that yields high purity product with minimal side reactions. This method involves the reaction of acetone with glycidol in the presence of a palladium catalyst, followed by subsequent purification steps to obtain the desired compound.

In conclusion, 1-(3-Hydroxyoxolan-3-yl)propan-2-one (CAS No. 2172053-04-0) is a versatile compound with significant potential in pharmaceutical research, materials science, and chemical synthesis. Its unique molecular structure and biological activity make it an attractive target for further investigation and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.